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Compound of Interest

Compound Name: Z-L -beta-homo-Glu(OtBu)-OH

Cat. No.: B15156279

CAS Number: 2135655-76-2

This technical guide provides a comprehensive overview of Z-L-beta-homo-Glu(OtBu)-OH, a
key building block in peptide and medicinal chemistry. It is intended for researchers, scientists,
and professionals engaged in drug development and peptide synthesis.

Chemical Identity and Properties

Z-L-beta-homo-Glu(OtBu)-OH, systematically named (S)-3-(((Benzyloxy)carbonyl)amino)-6-
(tert-butoxy)-6-oxohexanoic acid, is a protected amino acid derivative. The Z
(benzyloxycarbonyl) group protects the amine, while the tert-butyl (OtBu) ester protects the
side-chain carboxylic acid, leaving the terminal carboxylic acid available for peptide coupling
reactions.
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Property Value Reference
CAS Number 2135655-76-2 [1][2]
Molecular Formula C18H25N0O6 [1]
Molecular Weight 351.39 g/mol [1]
(8)-3-
(((Benzyloxy)carbonyl)amino)-
Synonyms ) [1]
6-(tert-butoxy)-6-oxohexanoic
acid
Physical Form Solid
Purity Typically 297% [2]
Storage Refrigerator

Role in Peptide Synthesis and Drug Discovery

Z-L-beta-homo-Glu(OtBu)-OH is a valuable reagent for the synthesis of peptidomimetics and
other modified peptides. The incorporation of beta-amino acids, such as the beta-homoglutamic
acid core of this compound, can confer unique structural and functional properties to peptides.

Key Applications:

e Enhanced Stability: Peptides containing beta-amino acids often exhibit increased resistance
to enzymatic degradation compared to their natural alpha-amino acid counterparts.

o Structural Diversity: The introduction of a beta-amino acid alters the peptide backbone,
leading to novel secondary structures and conformational preferences. This can be exploited
to fine-tune the binding affinity and selectivity of a peptide for its biological target.

» Structure-Activity Relationship (SAR) Studies: By systematically replacing alpha-amino acids
with beta-amino acid derivatives like Z-L-beta-homo-Glu(OtBu)-OH, researchers can probe
the structural requirements for biological activity.

The general workflow for incorporating this building block into a peptide sequence via solid-
phase peptide synthesis (SPPS) is outlined below.
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General Workflow for Peptide Synthesis using Z-L-beta-homo-Glu(OtBu)-OH
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and Coupling Cycles

Solid Support (Resin)

Fmoc/Boc Deprotection Coupling with Z-L-beta-homo-Glu(OtBu)-OH & Side-Chain Deprotection

Click to download full resolution via product page

Caption: General workflow for solid-phase peptide synthesis.

Experimental Protocols

While a specific, detailed synthesis protocol for Z-L-beta-homo-Glu(OtBu)-OH is not readily
available in the public domain, a general approach can be inferred from standard organic
chemistry practices for the protection of amino acids.

General Synthesis Strategy:

The synthesis would likely involve the following key steps, starting from a suitable precursor of

L-beta-homoglutamic acid:

» Side-Chain Esterification: Selective protection of the side-chain carboxylic acid as a tert-butyl
ester. This is often achieved using isobutylene or tert-butyl acetate under acidic conditions.

o Amine Protection: Protection of the free amine with a benzyloxycarbonyl (Z) group. This is
typically carried out using benzyl chloroformate (Cbz-Cl) or a similar reagent in the presence

of a base.

The logical relationship for the synthesis is depicted in the diagram below.
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Conceptual Synthesis Pathway
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Caption: Conceptual synthesis pathway for Z-L-beta-homo-Glu(OtBu)-OH.

Note: The chemical, physical, and toxicological properties of this compound have not been
thoroughly investigated. Standard laboratory safety precautions should be taken when handling
this reagent.[1]

Safety Information

According to the available Material Safety Data Sheet (MSDS), Z-L-beta-homo-Glu(OtBu)-OH
may cause respiratory irritation.[1] It is advised to handle this compound in a well-ventilated
area and to use appropriate personal protective equipment, including gloves and safety
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glasses.[1] The product should be stored in a dry, sealed place.[1] For disposal, it is
recommended to use a licensed professional waste disposal service.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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